Cas no 2172512-98-8 (2-N-(butan-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2172512-98-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6448306
• PubChem ID: 165807413
• Update Time: 2025-05-22

2-N-(butan-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2172512-98-8
• EN300-1502625
• 2-[N-(butan-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid

• Inchi： 1S/C24H28N2O5/c1-3-16(2)26(14-23(28)29)22(27)12-13-25-24(30)31-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,3,12-15H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： UQZVWHKGAFSCJU-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Compound CAS No 2172511-98-8: A Comprehensive Overview

The compound with CAS No 2172511-98-8, known as 2-N-(butan-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a tert-butyl substituent, making it a valuable tool in modern chemical synthesis and drug discovery.

The synthesis of this compound involves advanced techniques such as multi-step organic synthesis and protection/deprotection strategies. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, highlights its potential role in the construction of bioactive molecules. Recent studies have demonstrated the utility of Fmoc-containing compounds in the development of novel therapeutic agents, particularly in the field of oncology and infectious diseases.

One of the most intriguing aspects of this compound is its versatility. The combination of the Fmoc group and the tert-butyl substituent allows for a wide range of chemical modifications, enabling researchers to explore its applications in drug delivery systems, enzyme inhibitors, and materials science. For instance, the tert-butyl group can serve as a handle for further functionalization, while the Fmoc group provides stability during synthesis.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties. Its ability to interact with specific biological targets, such as enzymes or receptors, makes it a candidate for further investigation in preclinical models. Recent advancements in computational chemistry have also enabled researchers to predict its binding affinity and pharmacokinetic profiles, providing valuable insights into its potential therapeutic applications.

The development of this compound aligns with the growing trend toward precision medicine and personalized treatment strategies. By leveraging cutting-edge technologies such as CRISPR-Cas9 and artificial intelligence-driven drug design, researchers can optimize this compound's properties to address unmet medical needs. For example, modifications to the Fmoc group could enhance its solubility or bioavailability, making it more suitable for clinical use.

In conclusion, CAS No 2172511-98-8 represents a significant advancement in organic chemistry, offering a versatile platform for exploring new chemical entities with therapeutic potential. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in shaping the future of drug discovery and development.